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Compound of Interest

Compound Name: 4-Ethoxycarbonylbenzoate

Cat. No.: B15373282 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties, synthesis, analytical methods, and biological activities of Ethyl 4-ethoxybenzoate.

The information is intended to support research, development, and quality control activities

involving this compound.

Chemical and Physical Properties
Ethyl 4-ethoxybenzoate, also known as p-ethoxybenzoic acid ethyl ester, is a benzoate ester

characterized by an ethoxy group at the para position of the benzene ring and an ethyl ester

functional group. Its chemical structure is as follows:

Chemical Structure:

The key physical and chemical properties of Ethyl 4-ethoxybenzoate are summarized in the

tables below.

Table 1: General Chemical Properties
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Property Value Reference

IUPAC Name ethyl 4-ethoxybenzoate [1]

CAS Number 23676-09-7 [1]

Molecular Formula C₁₁H₁₄O₃ [1]

Molecular Weight 194.23 g/mol [1]

SMILES
CCOC1=CC=C(C=C1)C(=O)O

CC
[1]

InChI

InChI=1S/C11H14O3/c1-3-13-

10-7-5-9(6-8-10)11(12)14-4-

2/h5-8H,3-4H2,1-2H3

[1]

InChIKey
HRAQMGWTPNOILP-

UHFFFAOYSA-N
[1]

Table 2: Physical Properties

Property Value Reference

Appearance Colorless to pale yellow liquid

Melting Point 9 °C [2]

Boiling Point 275.00 °C @ 760.00 mm Hg [3]

Density 1.071 g/cm³ [2]

Flash Point
114.00 °C (237.00 °F) TCC

(est)
[3]

Vapor Pressure
0.005000 mmHg @ 25.00 °C

(est)
[3]

logP (o/w) 3.600 [3]

Solubility
Soluble in water, 39.44 mg/L

@ 25 °C (est)
[3]
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Table 3: Spectral Data

Spectroscopy Key Data Points Reference

¹H NMR Spectral data available.

¹³C NMR Spectral data available.

Mass Spectrometry

Kovats Retention Index:

Standard non-polar: 1521;

Semi-standard non-polar:

1537, 1522, 1535; Standard

polar: 2593.

[1]

Infrared (IR) Spectral data available.

Experimental Protocols
2.1. Synthesis of Ethyl 4-ethoxybenzoate

A common method for the synthesis of Ethyl 4-ethoxybenzoate is the Williamson ether

synthesis followed by Fischer esterification. A detailed protocol is outlined below.

Step 1: Williamson Ether Synthesis of 4-Ethoxybenzoic Acid

In a round-bottom flask equipped with a reflux condenser and magnetic stirrer, dissolve 4-

hydroxybenzoic acid in a suitable solvent such as ethanol.

Add a slight molar excess of a base, such as sodium ethoxide, to deprotonate the phenolic

hydroxyl group.

To the resulting solution, add a slight molar excess of an ethylating agent, such as ethyl

bromide or diethyl sulfate.

Heat the reaction mixture to reflux and maintain for several hours until the reaction is

complete, monitoring by thin-layer chromatography (TLC).

After completion, cool the mixture and remove the solvent under reduced pressure.
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Acidify the residue with a dilute acid (e.g., 1M HCl) to precipitate the 4-ethoxybenzoic acid.

Collect the solid product by filtration, wash with cold water, and dry.

Step 2: Fischer Esterification of 4-Ethoxybenzoic Acid

In a round-bottom flask, combine the synthesized 4-ethoxybenzoic acid with a large

excess of absolute ethanol.

Add a catalytic amount of a strong acid, such as concentrated sulfuric acid.

Heat the mixture to reflux for several hours, monitoring the reaction progress by TLC.

Upon completion, cool the reaction mixture and neutralize the excess acid with a weak

base, such as a saturated sodium bicarbonate solution.

Extract the aqueous layer with a suitable organic solvent (e.g., diethyl ether or

dichloromethane).

Combine the organic extracts, dry over anhydrous sodium sulfate, and filter.

Remove the solvent by rotary evaporation to yield the crude Ethyl 4-ethoxybenzoate.

Purify the product by vacuum distillation or column chromatography.

2.2. Analytical Methods

2.2.1. High-Performance Liquid Chromatography (HPLC)

A reverse-phase HPLC method can be employed for the analysis of Ethyl 4-ethoxybenzoate.[4]

Column: Newcrom R1 reverse-phase column.[4]

Mobile Phase: A mixture of acetonitrile (MeCN) and water, with phosphoric acid as a

modifier. For Mass-Spectrometry (MS) compatible applications, formic acid should be used

instead of phosphoric acid.[4]

Detection: UV detection at a suitable wavelength (to be determined based on the UV

spectrum of the compound).
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Note: This method is scalable and can be adapted for preparative separation to isolate

impurities.[4]

2.2.2. Gas Chromatography (GC)

Gas chromatography can be used for the purity assessment of Ethyl 4-ethoxybenzoate.

Purity Analysis: A purity of >97.0% (GC) is reported for commercially available standards.

Kovats Retention Index:

Standard non-polar column: 1521[1]

Semi-standard non-polar column: 1537, 1522, 1535[1]

Standard polar column: 2593[1]

Biological Activity and Signaling Pathways
Ethyl 4-ethoxybenzoate has been reported to exhibit antimicrobial and potential genotoxic

properties.

3.1. Antibacterial Mechanism of Action

The antibacterial activity of Ethyl 4-ethoxybenzoate is believed to be mediated through the

induction of oxidative stress within bacterial cells.[5] This leads to a cascade of events

culminating in cell death.
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Caption: Proposed antibacterial mechanism of Ethyl 4-ethoxybenzoate.
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3.2. Genotoxicity and Proposed Mechanism of Action

Ethyl 4-ethoxybenzoate is suggested to have genotoxic potential, possibly through interference

with DNA synthesis.[2] While the exact mechanism is not fully elucidated, a plausible pathway

involves the inhibition of key enzymes in DNA replication, such as topoisomerases. This can

lead to DNA strand breaks and the activation of DNA damage response pathways.
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Caption: Proposed genotoxic mechanism of Ethyl 4-ethoxybenzoate.

3.3. Synthesis Workflow
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The two-step synthesis of Ethyl 4-ethoxybenzoate can be visualized as a clear workflow.

Step 1: Williamson Ether Synthesis

Step 2: Fischer Esterification

4-Hydroxybenzoic Acid 4-Ethoxybenzoic Acid

+ Ethylating Agent
+ Base Ethyl 4-ethoxybenzoate

+ Ethanol
+ Acid Catalyst

Click to download full resolution via product page

Caption: Synthesis workflow for Ethyl 4-ethoxybenzoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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